molecular formula C5H7Br B075223 1-Bromocyclopent-1-ene CAS No. 1192-04-7

1-Bromocyclopent-1-ene

Cat. No. B075223
CAS RN: 1192-04-7
M. Wt: 147.01 g/mol
InChI Key: XNHUZSZMXSLTQL-UHFFFAOYSA-N
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Description

1-Bromocyclopent-1-ene is a chemical compound with the CAS Number: 1192-04-7 . It has a molecular weight of 147.01 and its IUPAC name is 1-bromo-1-cyclopentene . It is a liquid at room temperature .


Molecular Structure Analysis

The molecular formula of 1-Bromocyclopent-1-ene is C5H7Br . The InChI Code is 1S/C5H7Br/c6-5-3-1-2-4-5/h3H,1-2,4H2 .


Physical And Chemical Properties Analysis

1-Bromocyclopent-1-ene has a density of 1.6±0.1 g/cm3 . Its boiling point is 139.8±19.0 °C at 760 mmHg . The vapour pressure is 7.9±0.2 mmHg at 25°C . The enthalpy of vaporization is 36.2±3.0 kJ/mol . The flash point is 44.5±15.9 °C . The index of refraction is 1.558 . The molar refractivity is 30.4±0.3 cm3 .

Scientific Research Applications

Application in Organic Chemistry

1-Bromocyclopent-1-ene is a chemical compound used in various organic reactions. It has a molecular weight of 147.01 and its IUPAC name is 1-bromo-1-cyclopentene .

Synthesis of 1-bromo-1-cyanocyclopropane

One specific application of 1-Bromocyclopent-1-ene is in the synthesis of 1-bromo-1-cyanocyclopropane .

Method of Application

The process involves several steps starting from inexpensive γ-butyrolactone. The steps include bromination, cyclisation, ammoniation, and dehydration reaction .

Results and Outcomes

The sequence proceeds in good yield, although the exact quantitative data or statistical analyses are not provided in the source .

Safety And Hazards

1-Bromocyclopent-1-ene is classified as a flammable liquid and vapor (H226), and it may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335) . Precautionary measures include avoiding breathing mist/vapours/spray and using only outdoors or in a well-ventilated area .

properties

IUPAC Name

1-bromocyclopentene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7Br/c6-5-3-1-2-4-5/h3H,1-2,4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XNHUZSZMXSLTQL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC=C(C1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60449971
Record name 1-bromocyclopentene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60449971
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

147.01 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Bromocyclopent-1-ene

CAS RN

1192-04-7
Record name 1-bromocyclopentene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60449971
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-Bromocyclopent-1-ene
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-Bromocyclopent-1-ene
Reactant of Route 2
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Reactant of Route 4
1-Bromocyclopent-1-ene
Reactant of Route 5
1-Bromocyclopent-1-ene
Reactant of Route 6
1-Bromocyclopent-1-ene

Citations

For This Compound
3
Citations
E Hupe, I Marek, P Knochel - Organic Letters, 2002 - ACS Publications
… Thus, 1-bromocyclopent-1-ene (11) was treated with t-BuLi (2.0 equiv, −78 C). After 30 min, B(OMe) 3 (1.5 equiv) was added and the reaction mixture was stirred overnight at room …
Number of citations: 89 pubs.acs.org
J An, X Zhou, Y Zhang, Z Ye, Q Guo, H Song… - Organic Chemistry …, 2023 - pubs.rsc.org
… As shown in Scheme 2a, coupling of 1-bromocyclopent-1-ene 4 and 2a under standard reaction conditions afforded only traces of 5 (eqn (1)), while the reaction of β-bromo ester 6 with …
Number of citations: 0 pubs.rsc.org
S Wiesler, MA Bau, T Niepel, SL Younas… - European Journal of …, 2019 - Wiley Online Library
An efficient double addition of substituted alkenylmagnesium bromides to bis‐Weinreb amides has been developed, giving α,ω‐bis‐enones that are building blocks for certain drugs …

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